(4-Chloro-2-fluoro-5-methoxy)phenylacetic acid

• IUPAC Name: 2-(4-chloro-2-fluoro-5-methoxyphenyl)acetic acid
• InChI: InChI=1S/C9H8ClFO3/c1-14-8-2-5(3-9(12)13)7(11)4-6(8)10/h2,4H,3H2,1H3,(H,12,13)
• InChI Key: WYUSJNQCYYLELN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)CC(=O)O)F)Cl
• Molecular Formula: C9H8ClFO3
• Molecular Weight: 218.61 g/mol

Description

(4-Chloro-2-fluoro-5-methoxy)phenylacetic acid (CFMPA) is a synthetic, small molecule compound that has been studied for its potential applications in various scientific research fields. CFMPA is an important compound in the field of organic chemistry and has been used in numerous laboratory experiments. CFMPA has been studied for its potential use in the development of new drugs, as well as for its biochemical and physiological effects.

Scientific Research Applications

(4-Chloro-2-fluoro-5-methoxy)phenylacetic acid has been studied for its potential use in the development of new drugs. It has been used as a starting material for the synthesis of various pharmaceuticals, including anti-inflammatory medications, antibiotics, and antifungal agents. Additionally, (4-Chloro-2-fluoro-5-methoxy)phenylacetic acid has been used as a starting material in the synthesis of various organic compounds, including dyes, pigments, and surfactants.

Mechanism of Action

(4-Chloro-2-fluoro-5-methoxy)phenylacetic acid is believed to interact with various proteins and enzymes in the body. It is thought to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in inflammation. Additionally, (4-Chloro-2-fluoro-5-methoxy)phenylacetic acid is believed to interact with various receptors in the body, including the G protein-coupled receptor (GPCR) family, which is involved in the regulation of cell signaling.
Biochemical and Physiological Effects
(4-Chloro-2-fluoro-5-methoxy)phenylacetic acid has been studied for its potential biochemical and physiological effects. It has been shown to possess anti-inflammatory and analgesic properties, as well as antibacterial and antifungal activity. Additionally, (4-Chloro-2-fluoro-5-methoxy)phenylacetic acid has been shown to possess antioxidant activity and to possess neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (4-Chloro-2-fluoro-5-methoxy)phenylacetic acid in laboratory experiments is its low cost and availability. Additionally, (4-Chloro-2-fluoro-5-methoxy)phenylacetic acid is relatively non-toxic and has a low environmental impact. However, (4-Chloro-2-fluoro-5-methoxy)phenylacetic acid is not as stable as some other compounds, and it can be difficult to store and handle. Additionally, (4-Chloro-2-fluoro-5-methoxy)phenylacetic acid is not as soluble in water as some other compounds, and it can be difficult to dissolve it in aqueous solutions.

Future Directions

There are numerous potential future directions for (4-Chloro-2-fluoro-5-methoxy)phenylacetic acid research. One potential direction is the development of new pharmaceuticals based on (4-Chloro-2-fluoro-5-methoxy)phenylacetic acid. Additionally, (4-Chloro-2-fluoro-5-methoxy)phenylacetic acid could be used as a starting material for the synthesis of new organic compounds. Furthermore, (4-Chloro-2-fluoro-5-methoxy)phenylacetic acid could be studied for its potential use in the development of new drugs for the treatment of neurodegenerative diseases. Additionally, (4-Chloro-2-fluoro-5-methoxy)phenylacetic acid could be studied for its potential use in the development of new treatments for cancer. Lastly, (4-Chloro-2-fluoro-5-methoxy)phenylacetic acid could be studied for its potential use in the development of new treatments for infectious diseases.

Synthesis Methods

(4-Chloro-2-fluoro-5-methoxy)phenylacetic acid can be synthesized in a laboratory setting by a variety of methods. The most common method is the reaction of 4-chloro-2-fluoro-5-methoxybenzyl chloride with sodium ethoxide in ethanol. This reaction yields (4-Chloro-2-fluoro-5-methoxy)phenylacetic acid in an overall yield of 80-85%. Other syntheses methods include the reaction of 4-chloro-2-fluoro-5-methoxybenzyl chloride with potassium tert-butoxide in tert-butanol, and the reaction of 4-chloro-2-fluoro-5-methoxybenzyl chloride with sodium hydroxide in ethanol.